Cas no 93086-88-5 (Benzonitrile, 3-amino-4-[(4-aminophenyl)amino]-)

• Product Name: Benzonitrile, 3-amino-4-[(4-aminophenyl)amino]-
• CAS No: 93086-88-5
• MF: C₁₃H₁₂N₄
• MW: 224.26118183136
• CID: 752864
• PubChem ID: 71329608
• Update Time: 2025-04-19

Benzonitrile, 3-amino-4-[(4-aminophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-amino-4-[(4-aminophenyl)amino]-
• 3-amino-4-(4-aminoanilino)benzonitrile
• DTXSID40758412
• 3-amino-4-(4-amino-phenylamino)benzonitrile
• 93086-88-5

• Inchi： 1S/C13H12N4/c14-8-9-1-6-13(12(16)7-9)17-11-4-2-10(15)3-5-11/h1-7,17H,15-16H2
• InChI Key： LWOUEVFNVYPUPR-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)N)C1C=CC(C#N)=CC=1N

Computed Properties

• Exact Mass: 224.106196400g/mol
• Monoisotopic Mass: 224.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 87.9Ų